6-(2,4-dimethyl-1,3-thiazol-5-yl)-2-{[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(2,4-dimethyl-1,3-thiazol-5-yl)-2-[[1-(6-ethyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C21H25FN6OS/c1-4-16-19(22)21(24-12-23-16)27-9-7-15(8-10-27)11-28-18(29)6-5-17(26-28)20-13(2)25-14(3)30-20/h5-6,12,15H,4,7-11H2,1-3H3
• InChI Key: KDUOWVGIVBGIEE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCC(CC2)CN3C(=O)C=CC(=N3)C4=C(N=C(S4)C)C)F
• Molecular Formula: C21H25FN6OS
• Molecular Weight: 428.5 g/mol
• CAS No.: 2640951-70-6

Description

This compound is a heterocyclic molecule featuring a 2,3-dihydropyridazin-3-one core. Key structural elements include:

• Piperidin-4-ylmethyl moiety: A piperidine ring linked to the pyridazinone core via a methyl group, enhancing conformational flexibility and binding pocket compatibility.
• 6-Ethyl-5-fluoropyrimidin-4-yl substituent: A fluorinated pyrimidine ring with an ethyl group, likely influencing electronic properties and metabolic stability .

The synthesis of analogous compounds (e.g., pyridazinones and pyrimidinones) often involves multi-step reactions, including cyclization, coupling, and functionalization, as seen in related heterocyclic systems .

Comparison with Similar Compounds

Research Implications and Limitations

• Lumping Strategy: As per , the target compound could be grouped with other dihydropyridazinones for high-throughput screening, though its unique substituents may necessitate individualized optimization.
• Data Gaps: Limited bioactivity data for the target compound precludes definitive conclusions about its efficacy or toxicity. Further in vitro assays (e.g., kinase inhibition panels) are required.
• Synthesis Challenges : The compound’s structural complexity aligns with trends in and , where multi-step syntheses and purification hurdles are common.